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Compound of Interest

Compound Name: tert-Butyl bromoacetate

Cat. No. B143388

An In-depth Technical Guide to the Physical Properties of tert-Butyl bromoacetate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the core physical properties of
tert-Butyl bromoacetate. All quantitative data is summarized in a structured table for ease of
comparison. Detailed methodologies for key experimental determinations are provided, and a
logical workflow for property analysis is visualized using Graphviz, adhering to specified
diagrammatic standards.

Overview of tert-Butyl bromoacetate

Tert-Butyl bromoacetate (CAS No: 5292-43-3) is a halogenated t-butyl acetate derivative
commonly utilized as an alkylating agent in organic synthesis.[1] It serves as a crucial
intermediate in the production of pharmaceuticals, agrochemicals, and dyes.[2][3] Notably, it is
employed in the synthesis of collagenase inhibitors and N-substituted oligoglycines (peptoids).
[1][3] The compound is a lachrymator and requires careful handling in a well-ventilated area.[4]

[5]

Physical and Chemical Properties

The fundamental physical and chemical properties of tert-Butyl bromoacetate are
summarized below.
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Property

Value

Molecular Formula

CeH11BrO2[4][6][7]

Molecular Weight 195.05 g/mol [4][7][8]

Appearance Colorless to slightly yellow transparent liquid[1]
[5][6]

Odor Pungent[2][8]

Density 1.321 g/mL at 25 °C to 1.33 g/mL|[2]

Boiling Point 50 °C at 10 mmHg[4][9] 175 °C[2]

Melting Point 44-47 °C[4][9]

Flash Point 49 °C (120.2 °F) - closed cup[1][2]

n20/D 1.445[2][4] 1.444-1.446 (20°C, 589 nm)[1]
[6]

Refractive Index

Miscible with ethanol, chloroform, and ethyl

Solubility o )
acetate. Immiscible with water.[1][2][4]
Vapor Pressure 2.0£0.3 mmHg at 25°C (Predicted)[9]
Stable at room temperature in closed containers
Stability under normal storage conditions.[1]
Hygroscopic.[2]
Incompatibilities Strong oxidizing agents and strong bases.[2]

Experimental Protocols for Property Determination

The following sections detail standard laboratory procedures for determining the key physical
properties of liquid compounds like tert-Butyl bromoacetate.

Determination of Density

The density of a liquid is determined by measuring the mass of a known volume of the
substance.[10]
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Apparatus:

 Electronic balance

o Graduated cylinder or pycnometer (density bottle) for higher accuracy

e Thermometer

Methodology:

e Measure and record the mass of a clean, dry graduated cylinder or pycnometer.[11][12]

e Add a specific volume of tert-Butyl bromoacetate to the measuring vessel. For a graduated
cylinder, this might be 20-25 mL; for a pycnometer, it would be filled completely.[12]

o Record the volume of the liquid accurately, reading from the bottom of the meniscus if using
a graduated cylinder.[10]

e Measure and record the combined mass of the vessel and the liquid.[12]

e The mass of the liquid is calculated by subtracting the mass of the empty vessel from the
combined mass.[11]

» Density is then calculated using the formula: p = m/V, where p is density, m is mass, and V
is volume.[10]

e The temperature at which the measurement is taken should be recorded, as density is
temperature-dependent.

Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[13] The Thiele tube method is a common and efficient technique for this
determination using a small sample size.[14]

Apparatus:

e Thiele tube
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Thermometer

Small test tube (fusion tube)

Capillary tube, sealed at one end

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath liquid
Methodology:
 Fill the small test tube to about half-full with tert-Butyl bromoacetate.[14]

o Place the capillary tube, with its sealed end pointing upwards, into the test tube containing
the sample.[13][14]

o Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample
is level with the thermometer bulb.[13]

¢ Place the thermometer and attached tube into the Thiele tube, which is filled with mineral oil
to a level above the side arm.[13][14]

o Gently heat the side arm of the Thiele tube.[13] Convection currents will ensure uniform
temperature distribution.

o As the temperature rises, air trapped in the capillary tube will expand and exit as bubbles.

» Continue heating until a continuous and rapid stream of bubbles emerges from the open end
of the capillary tube.[14]

e Remove the heat source and allow the apparatus to cool.

» The boiling point is the temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube.[13][14] Record this temperature.

e The barometric pressure should also be recorded as boiling point varies with pressure.[15]
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Determination of Melting Point

For substances like tert-Butyl bromoacetate that can exist as a solid near room temperature,

determining the melting point is a key indicator of purity.[16]

Apparatus:

Melting point apparatus (e.g., DigiMelt, Mel-Temp, or Fisher-Johns)[17][18]
Capillary tubes, sealed at one end

The solid sample, finely powdered

Methodology:

Load a small amount of the finely powdered tert-Butyl bromoacetate into the open end of a
capillary tube. The sample should be compacted to a height of about 2-3 mm at the bottom.
[18]

Place the capillary tube into the heating block of the melting point apparatus.[17]

Set the apparatus to heat rapidly to a temperature just below the expected melting point
(e.g., 44-47 °C).[17]

Then, reduce the heating rate to about 1-2 °C per minute to allow for accurate observation.
[17]

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

Record the temperature at which the entire sample has completely melted into a clear liquid
(the end of the melting range).[16]

A pure substance will have a sharp melting point range of 0.5-1.0°C.[16]

Determination of Refractive Index
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The refractive index is a fundamental property that measures how light propagates through a

substance. It is commonly determined using a refractometer.

Apparatus:

Abbe refractometer
Dropper or pipette
Light source (often built into the refractometer)

Constant temperature water bath (for precise measurements)

Methodology:

Ensure the prism of the Abbe refractometer is clean and dry.

Calibrate the instrument using a standard sample with a known refractive index, such as
distilled water.

Using a dropper, place a few drops of tert-Butyl bromoacetate onto the surface of the
measuring prism.

Close the prism assembly. The liquid should spread evenly to form a thin film.

Allow the sample to reach thermal equilibrium with the prisms, which are often connected to
a constant temperature water bath set to 20°C.

Look through the eyepiece and adjust the light source and mirror to achieve optimal
illumination of the crosshairs.

Turn the coarse and fine adjustment knobs until the dividing line between the light and dark
fields is sharp and centered on the crosshairs.

If a color fringe is visible, adjust the compensator dial until the boundary line is sharp and
achromatic.

Read the refractive index value from the scale.
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Visualization of Experimental Workflow

The following diagram illustrates the logical flow of determining the physical properties of a
liquid chemical sample like tert-Butyl bromoacetate.

Sample Preparation

tert-Butyl bromoacetate Sample

Property Determ nation

\ 4
Density Measurement Boiling Point Determination Refractive Index Measurement Melting Point Determination

Methodology

\ 4

Method: Measure mass of a known volume Method: Thiele Tube Method: Abbe Refractometer

(p=m/) ) ) T
I

\ 4 \ 4

- Method: Capillary in Melting Point Apparatus

Result

I
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~1.32 g/mL 50°C @ 10mmHg ~1.445 @ 20°C 44-47°C

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of tert-Butyl bromoacetate.

Stability and Handling

Stability: tert-Butyl bromoacetate is stable under normal storage and handling conditions at
room temperature when kept in a sealed container.[1] The compound is hygroscopic and
should be protected from moisture.[2] Recommended storage is in a cool, ventilated
environment, often between 0-6°C.[1][5]

Handling and Hazards:
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e Lachrymator: The primary hazard is its lachrymatory effect, causing severe eye irritation and
tearing.[5]

» Corrosive: It can cause chemical burns to the skin and, if ingested, to the oral cavity and
gastrointestinal tract.[19]

o Flammable: The liquid and its vapor are flammable.[19]

e Personal Protective Equipment (PPE): When handling, chemical-resistant gloves, safety
goggles or a face shield, and a laboratory coat are essential.[5] All work should be conducted
in a well-ventilated fume hood to avoid inhalation of vapors.[4][5]

e Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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